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Introduction
Rubidium carbonate (Rb₂CO₃) is a key inorganic compound of rubidium, valued for its

stability and high solubility in water.[1][2] It serves as a primary commercial form of rubidium

and a crucial precursor in the synthesis of other rubidium salts and the elemental metal itself.[1]

[3][4] Its utility extends to specialized applications, including the manufacturing of high-

performance glass and fiber optics, where it enhances stability and durability while reducing

electrical conductivity.[2][5][6] Furthermore, rubidium carbonate finds use as a catalyst in

certain organic reactions.[2] This guide provides an in-depth overview of its physical and

chemical properties, supported by experimental protocols and structured data for ease of

reference.

Physical Properties of Rubidium Carbonate
Rubidium carbonate typically appears as a white, odorless, and very hygroscopic crystalline

powder.[1][5][7] It possesses a monoclinic crystal structure.[3][4] Due to its hygroscopic nature,

it readily absorbs moisture from the air, necessitating storage in dry, sealed containers to

maintain its integrity.[5]
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A summary of the key physical properties of rubidium carbonate is presented in the table

below for easy comparison.

Property Value References

Molecular Formula Rb₂CO₃ [1][8]

Molecular Weight 230.945 g/mol [1][8][9]

Appearance

White, hygroscopic

powder/colorless monoclinic

crystals

[1][7][10]

Melting Point 837 °C (1110 K) [1][2][5]

Boiling Point
Decomposes at 900 °C (1170

K)
[1][3][5]

Density 3.2 g/cm³ [11]

Solubility in Water 4500 g/L at 20°C [1][5]

pH of Aqueous Solution ~11.7 (50 g/L solution at 20°C) [3][5]

Chemical Properties and Reactivity
Rubidium carbonate is a stable, basic salt.[2][7] Its chemical behavior is characterized by its

reactions with acids, thermal decomposition at elevated temperatures, and its dissociation in

aqueous solutions.

Reaction with Acids
As a typical carbonate, rubidium carbonate reacts with acids to produce a corresponding

rubidium salt, water, and carbon dioxide gas.[7][12] This neutralization reaction is exothermic.

[12] For example, the reaction with hydrochloric acid proceeds as follows:

Rb₂CO₃(s) + 2HCl(aq) → 2RbCl(aq) + H₂O(l) + CO₂(g)[7][13]

Similarly, its reaction with perchloric acid yields rubidium perchlorate, water, and carbon

dioxide.[14]
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Reactants

Rb₂CO₃ (s)

2RbCl (aq) + H₂O (l) + CO₂ (g)

+

2HCl (aq)
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Reaction of Rubidium Carbonate with Hydrochloric Acid.

Thermal Decomposition
Rubidium carbonate is thermally stable up to high temperatures, melting at 837°C.[1] It

begins to decompose upon further heating, particularly above 900°C, yielding rubidium oxide

and carbon dioxide.[1][3][15]

Rb₂CO₃(s) → Rb₂O(s) + CO₂(g)[3][15]

Rb₂CO₃ (s)

Rb₂O (s)Δ (>900°C)

CO₂ (g)

Δ (>900°C)

Click to download full resolution via product page

Thermal Decomposition of Rubidium Carbonate.

Aqueous Solution Chemistry
In an aqueous environment, rubidium carbonate, being highly soluble, dissociates into its

constituent ions: two rubidium cations (Rb⁺) and one carbonate anion (CO₃²⁻).[6][16]
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Rb₂CO₃(s) + H₂O(l) → 2Rb⁺(aq) + CO₃²⁻(aq)

The carbonate ion subsequently reacts with water in a hydrolysis reaction, producing

bicarbonate ions (HCO₃⁻) and hydroxide ions (OH⁻), which accounts for the alkaline nature of

the solution.[5]

CO₃²⁻(aq) + H₂O(l) ⇌ HCO₃⁻(aq) + OH⁻(aq)

Dissociation Hydrolysis

Rb₂CO₃ (s) 2Rb⁺ (aq) + CO₃²⁻ (aq)+ H₂O

H₂O (l)

HCO₃⁻ (aq) + OH⁻ (aq)CO₃²⁻ reacts with H₂O

Click to download full resolution via product page

Behavior of Rubidium Carbonate in Aqueous Solution.

Spectroscopic Properties
While detailed spectroscopic analyses specific to rubidium carbonate are not extensively

published, data for related compounds and general principles of carbonate spectroscopy are

informative.

Infrared (IR) Spectroscopy: The IR spectrum of rubidium carbonate will exhibit

characteristic absorption bands for the carbonate ion (CO₃²⁻). These typically include a

strong, broad band around 1410-1450 cm⁻¹ (asymmetric stretching), a sharp band near 860-

880 cm⁻¹ (out-of-plane bending), and a band around 690-700 cm⁻¹ (in-plane bending).

Raman Spectroscopy: Raman spectra of carbonates are characterized by a very strong peak

corresponding to the symmetric stretching mode of the carbonate ion, typically found around

1080-1090 cm⁻¹.[17][18]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Rubidium possesses two NMR-active

isotopes, ⁸⁵Rb and ⁸⁷Rb.[19] Both are quadrupolar nuclei, which generally results in broad

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.quora.com/How-do-metal-carbonates-react-with-acids-Explain-with-an-experiment
https://www.benchchem.com/product/b179396?utm_src=pdf-body-img
https://www.benchchem.com/product/b179396?utm_src=pdf-body
https://www.benchchem.com/product/b179396?utm_src=pdf-body
https://www.benchchem.com/product/b179396?utm_src=pdf-body
https://www.researchgate.net/publication/210110408_The_Raman_study_of_certain_carbonates
https://www.mdpi.com/2075-163X/13/11/1358
https://chem.ch.huji.ac.il/nmr/techniques/1d/row5/rb.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


spectral lines. ⁸⁷Rb is often preferred due to its higher sensitivity and narrower line widths.

[19] Solid-state NMR studies of various inorganic rubidium salts have been conducted,

providing insights into the local environment of the rubidium cations.[15][20]

Experimental Protocols
The following sections outline generalized methodologies for determining some of the key

properties of rubidium carbonate.

Determination of Melting Point (Capillary Method)
This protocol describes a standard method for determining the melting point of a solid inorganic

compound.[10][11][21]

Sample Preparation: A small amount of finely powdered, dry rubidium carbonate is packed

into a capillary tube to a height of 2-3 mm.[11]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer.[21]

Heating: The sample is heated at a steady, slow rate (e.g., 1-2°C per minute) as it

approaches the expected melting point.[10]

Observation: The temperature range is recorded from the point at which the first droplet of

liquid is observed to the temperature at which the entire sample has melted into a clear

liquid.[11]
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Start

Prepare Sample:
- Finely powder Rb₂CO₃

- Pack into capillary tube (2-3 mm)

Setup Apparatus:
- Place capillary in melting point device

- Position thermometer

Heating:
- Heat at a controlled, slow rate

 (1-2°C/min)

Observation:
- Record temperature at first liquid drop

- Record temperature at complete melting

End: Melting Point Range Determined

Click to download full resolution via product page

Workflow for Melting Point Determination.

Determination of Aqueous Solubility
This protocol outlines a general method for determining the solubility of an inorganic salt in

water.[7][22]

Preparation of Saturated Solution: An excess amount of rubidium carbonate is added to a

known volume of deionized water in a flask at a constant temperature (e.g., 20°C).
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Equilibration: The mixture is stirred or agitated for a prolonged period to ensure that

equilibrium is reached and the solution is saturated.

Separation: The undissolved solid is separated from the solution by filtration or

centrifugation.

Analysis: A known volume of the clear, saturated solution is carefully removed. The mass of

the dissolved rubidium carbonate is determined by evaporating the solvent and weighing

the residue.

Calculation: The solubility is calculated in grams of solute per liter of solvent.

Reaction with Acid and Confirmation of Carbon Dioxide
This protocol describes a typical experiment to demonstrate the reactivity of a carbonate with

an acid and to identify the gaseous product.[1][5][23]

Reaction Setup: A small amount (e.g., 1 gram) of rubidium carbonate is placed in a test

tube. A delivery tube is fitted to this test tube via a stopper, with the other end of the tube

placed into a second test tube containing limewater (calcium hydroxide solution).[1][9]

Acid Addition: A dilute acid (e.g., 2M HCl) is carefully added to the test tube containing the

rubidium carbonate.

Observation: The production of a gas (effervescence) is observed in the first test tube. The

gas is bubbled through the limewater.

Confirmation: A milky white precipitate (calcium carbonate) forming in the limewater confirms

that the evolved gas is carbon dioxide.[1][5]

Conclusion
Rubidium carbonate is a versatile and important inorganic compound with well-defined

physical and chemical properties. Its high stability, strong basicity, and excellent water solubility

make it a valuable material in both industrial and research settings. A thorough understanding

of its characteristics, as detailed in this guide, is essential for its effective and safe application

in the fields of materials science, catalysis, and chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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